2,6-difluoro-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-difluoro-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential for use in various fields, including medicine, agriculture, and material science. This compound is a member of the benzamide family and is commonly referred to as DFTP.
Scientific Research Applications
Synthesis and Chemical Properties
- A study on the synthesis of difluoromethyl compounds, including those similar to 2,6-difluoro-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide, highlights the role of the difluoromethyl group as a lipophilic hydrogen bond donor. This characteristic may make such compounds suitable for drug design, offering alternatives to hydroxyl, thiol, or amine groups (Zafrani et al., 2017).
- Research into the crystal structure of related benzamide compounds has provided insight into their molecular conformations and modes of aggregation. This information is crucial for understanding the physical and chemical properties that affect their behavior in biological systems and potential applications (Sharma et al., 2016).
Potential Biological and Medicinal Applications
- The antibacterial and antipathogenic activities of thiourea derivatives, which share structural similarities with 2,6-difluoro-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide, suggest potential applications in developing new antimicrobial agents. These compounds have shown significant activity against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011).
- A study on fluorinated benzamides demonstrated the utility of fluorinated groups in enhancing the efficacy and selectivity of pharmacological agents. This research underscores the importance of fluorination in drug development, potentially applicable to compounds like 2,6-difluoro-N-(3-hydroxy-3-(thiophen-3-yl)propyl)benzamide (Cui et al., 2023).
Pharmacological Activities
- N-(3-hydroxyphenyl) benzamide and its derivatives have been synthesized and evaluated for their pharmacological activities, including enzyme inhibition against butylcholinesterase, acetylcholinesterase, and lipoxygenase enzymes. This suggests a potential avenue for the therapeutic application of similar compounds in treating diseases related to enzyme dysfunction (Abbasi et al., 2014).
Mechanism of Action
Target of Action
It’s known that many bioactive aromatic compounds containing the indole nucleus show clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
It’s known that indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities are often the result of the compound’s interaction with its targets, leading to changes in the cellular environment.
Biochemical Pathways
The suzuki–miyaura (sm) cross-coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Result of Action
It’s known that indole derivatives can have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
Action Environment
It’s known that the success of the suzuki–miyaura (sm) cross-coupling reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
2,6-difluoro-N-(3-hydroxy-3-thiophen-3-ylpropyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F2NO2S/c15-10-2-1-3-11(16)13(10)14(19)17-6-4-12(18)9-5-7-20-8-9/h1-3,5,7-8,12,18H,4,6H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXYZTBJTNJBWDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)NCCC(C2=CSC=C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.